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Compound of Interest

Compound Name: Dibromomethanol

Cat. No.: B15163308 Get Quote

A Note on Terminology: While the initial topic of interest was "dibromomethanol," the available

scientific literature extensively covers the synthesis and reactions of "dibromomethane."

Dibromomethanol (CH(Br)₂OH) is a significantly less common and likely unstable compound.

Therefore, these application notes will focus on the widely used and well-documented

chemical, dibromomethane (CH₂Br₂), a versatile reagent in organic synthesis.

Dibromomethane, also known as methylene bromide, is a valuable C1 building block in various

chemical transformations. Its utility spans from being a solvent to a key reactant in the

formation of carbon-carbon and carbon-heteroatom bonds. These notes provide an overview of

its synthesis, key reactions, and safety protocols relevant to researchers in organic chemistry

and drug development.

Synthesis of Dibromomethane
Dibromomethane can be synthesized through several methods. A common laboratory-scale

preparation involves the reaction of bromoform with sodium arsenite and sodium hydroxide.[1]

Commercially, it is often produced from dichloromethane.[1] Another synthetic route involves

the reaction of hydrogen bromide with dichloromethane.

Protocol 1: Synthesis from Dichloromethane and Hydrogen Bromide

This method involves the direct reaction of dichloromethane with hydrogen bromide.

Reaction:
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CH₂Cl₂ + HBr → CH₂BrCl + HCl

CH₂BrCl + HBr → CH₂Br₂ + HCl

Procedure:

Charge a reaction vessel with dichloromethane.

Introduce purified hydrogen bromide gas into the reactor. The purity of HBr should be high

(e.g., >98%) to minimize side reactions.

The reaction can be carried out in a one-pot setup.

Upon completion of the reaction, the mixture is washed and then purified by distillation to

obtain high-purity dibromomethane.

Reactions of Dibromomethane
Dibromomethane is a versatile electrophile that participates in a variety of nucleophilic

substitution reactions. The two bromine atoms can be displaced sequentially by nucleophiles,

allowing for the introduction of two new functional groups.

2.1. Nucleophilic Substitution Reactions

In nucleophilic substitution reactions, a nucleophile attacks the electron-deficient carbon atom

of dibromomethane, leading to the displacement of a bromide ion, which acts as a good leaving

group.[2][3] These reactions typically follow an Sₙ2 mechanism.

Table 1: Examples of Nucleophilic Substitution Reactions with Dibromomethane
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Nucleophile Reagent Example Product Type

Hydroxide Sodium Hydroxide (NaOH)
Formaldehyde (via

dihydroxymethane)

Alkoxide Sodium Methoxide (NaOCH₃) Dimethoxymethane

Thiolate
Sodium Thiophenoxide

(NaSPh)
Bis(phenylthio)methane

Cyanide Sodium Cyanide (NaCN) Malononitrile

Amine Ammonia (NH₃)
Hexamethylenetetramine

(urotropine)

Protocol 2: General Procedure for a Nucleophilic Substitution Reaction

Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve the nucleophile (e.g., sodium thiophenoxide) in a suitable solvent (e.g., ethanol or

DMF).

Addition of Dibromomethane: Slowly add dibromomethane to the solution at room

temperature.

Reaction: Heat the reaction mixture to reflux and monitor the reaction progress using thin-

layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the solvent under reduced pressure.

Purification: Purify the crude product by column chromatography or distillation to obtain the

desired substituted product.

2.2. Use in Pharmaceutical and Agrochemical Synthesis

Dibromomethane is a crucial intermediate in the synthesis of various pharmaceuticals and

agrochemicals. It is a key component in the production of fungicides such as cyproterone and

imiprazole.
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Experimental Workflow and Diagrams
Experimental Workflow for a Typical Nucleophilic Substitution Reaction

Reactant Preparation:
Dissolve Nucleophile in Solvent

Addition of Electrophile:
Slowly add Dibromomethane

Reaction:
Heat to Reflux and Monitor

Work-up:
Cool and Remove Solvent

Purification:
Column Chromatography or Distillation

Characterization:
NMR, IR, Mass Spectrometry

Click to download full resolution via product page

Caption: General workflow for a nucleophilic substitution reaction involving dibromomethane.

Signaling Pathway for Sₙ2 Reaction of Dibromomethane
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Sₙ2 Mechanism

Nucleophile DibromomethaneBackside Attack [Nu---CH₂(Br)---Br]⁻

Product

Br⁻

Click to download full resolution via product page

Caption: Concerted Sₙ2 reaction mechanism for the nucleophilic substitution of

dibromomethane.

Safety and Handling
Dibromomethane is a hazardous chemical and must be handled with appropriate safety

precautions.

Hazards: Toxic if swallowed, in contact with skin, or if inhaled. It may cause skin and eye

irritation and is suspected of causing genetic defects and cancer.

Handling:

Always work in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Avoid breathing vapors.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Keep away from heat, sparks, and open flames.

Table 2: Physical and Safety Data for Dibromomethane

Property Value

CAS Number 74-95-3

Molecular Formula CH₂Br₂

Molecular Weight 173.83 g/mol

Boiling Point 97 °C

Density 2.497 g/cm³

Appearance Colorless liquid

GHS Hazard Statements H301, H311, H315, H319, H331, H350, H370

These application notes provide a foundational understanding of the experimental setup for

reactions involving dibromomethane. Researchers should always consult detailed literature

procedures and safety data sheets before conducting any experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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